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Compound of Interest

Compound Name: 3-Dehydroxy Chlorthalidone-D4

Cat. No.: B12418661

This document provides essential safety and logistical information for the proper disposal of 3-
Dehydroxy Chlorthalidone-D4, a deuterated analog of a metabolite of Chlorthalidone. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and compliance with regulations.

Immediate Safety and Handling Precautions

While 3-Dehydroxy Chlorthalidone-D4 is not classified as a hazardous substance, proper
laboratory practices are essential to ensure safety.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2] If dust formation is likely, use a NIOSH-approved
respirator.

o Skin and Body Protection: Wear a lab coat and appropriate clothing to prevent skin
exposure.[2]

Handling:
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Avoid inhalation of dust.[1]

Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Spill and Emergency Procedures

In the event of a spill, follow these steps:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Sweep up the spilled solid material.[1][2]

Collection: Place the swept-up material into a suitable, labeled container for disposal.[1][2]

Decontamination: Clean the spill area with an appropriate solvent or detergent and dispose
of the cleaning materials as chemical waste.

Disposal Protocol

The primary guideline for the disposal of 3-Dehydroxy Chlorthalidone-D4 is to adhere to all

federal, state, and local regulations.[1] This substance should be disposed of as an unused

product.[1]

Step-by-Step Disposal Procedure:

Waste ldentification and Segregation:

o ldentify the waste as non-hazardous chemical waste. The Safety Data Sheet (SDS)
indicates that 3-Dehydroxy Chlorthalidone-D4 is not a hazardous substance.[1]

o Segregate it from other laboratory waste streams such as sharps, biological waste, or
radioactive waste.
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» Waste Accumulation and Storage:

o Collect all waste 3-Dehydroxy Chlorthalidone-D4, including expired material and
contaminated consumables (e.g., weighing paper, gloves), in a designated and clearly
labeled waste container.

o The container should be in good condition, compatible with the chemical, and kept
securely closed.

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.[2]

e Consult Institutional Guidelines:

o Review your institution's specific chemical waste disposal procedures. The Environmental
Health and Safety (EHS) office is the primary resource for this information.

o Contact your EHS office to confirm the correct waste stream and to schedule a pickup.
o Waste Pickup and Disposal:

o Your institution's EHS department will arrange for the collection of the chemical waste by a
licensed hazardous waste disposal contractor.

o Ensure all required paperwork is completed for the waste pickup.

Data Summary
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Property Value

Reference

3-Dehydroxy Chlorthalidone-
D4

Chemical Name

[3]

2-Chloro-5-(2,3-dihydro-3-oxo-
1H-isoindol-1-yl)-

Synenyms benzenesulfonamide-d4; 3- HE3]
Deoxy Chlorthalidone-d4

Molecular Formula C14H7D4CIN203S [1]

Molecular Weight 326.79 g/mol [1]

CAS Number (unlabelled) 82875-49-8 [1]

Hazard Classification Not a hazardous substance [1]

DOT Transport Classification Not dangerous goods [1][4]

Disposal Workflow Diagram
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Start: Unused or Expired
3-Dehydroxy Chlorthalidone-D4

1. Identify as Non-Hazardous

Chemical Waste

2. Segregate from Other
Waste Streams

3. Collect in a Labeled,
Sealed Container

4. Store in a Designated

Secure Area

5. Consult InstitutionaD

EHS Guidelines

'

6. Schedule Waste Pickup
with EHS

7. Disposal by Licensed
Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 3-Dehydroxy Chlorthalidone-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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